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Compound of Interest

Compound Name:
N-(3-Indolylacetyl)glycine-

13C2,15N

Cat. No.: B15549079 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a comprehensive overview of N-(3-Indolylacetyl)glycine-13C2,15N, an

isotopically labeled form of N-(3-Indolylacetyl)glycine (IAG). This compound serves as a crucial

tool in metabolic research, particularly in studies involving the gut microbiome and its influence

on host metabolism. Its primary application is as an internal standard for the accurate

quantification of its unlabeled counterpart in complex biological matrices using mass

spectrometry.

Core Concepts
N-(3-Indolylacetyl)glycine (IAG) is a significant metabolite derived from the essential amino acid

tryptophan. The metabolic pathway begins with the conversion of tryptophan to Indole-3-acetic

acid (IAA) by gut microbiota.[1] Subsequently, IAA is conjugated with glycine, primarily in the

liver, to form IAG.[1][2] Due to its origins in microbial and host metabolism, IAG is under

investigation as a potential biomarker for various metabolic diseases.[1] The isotopically

labeled N-(3-Indolylacetyl)glycine-13C2,15N is an indispensable tool for such research,

enabling precise and accurate quantification of IAG levels.[3]
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The following table summarizes the key quantitative data for N-(3-Indolylacetyl)glycine and its

isotopically labeled form.

Property
N-(3-
Indolylacetyl)glycin
e

N-(3-
Indolylacetyl)glycin
e-13C2,15N

References

Molecular Formula C₁₂H₁₂N₂O₃ C₁₀¹³C₂H₁₂N¹⁵NO₃ [2][4]

Average Molecular

Weight
232.24 g/mol ~235.24 g/mol [2][4]

Monoisotopic Mass 232.0848 g/mol ~235.0917 g/mol [5]

CAS Number 13113-08-1 Not available [4]

Predicted [M+H]⁺

(m/z)
233.1 236.1 [1]

Predicted MRM

Transition (ESI+)
233.1 → 130.1

236.1 → 132.1

(inferred)
[1]

Isotopic Purity (from

precursor)
Not Applicable

≥99 atom % ¹³C, ≥98

atom % ¹⁵N

Metabolic Pathway and Synthesis
The metabolic journey from dietary tryptophan to IAG involves both microbial and host

enzymatic activities. The general synthesis of indol-3-yl-glycines can be achieved through a

one-pot, three-component reaction.
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Metabolic Pathway of N-(3-Indolylacetyl)glycine

Dietary Tryptophan Gut MicrobiotaMetabolism Indole-3-acetic acid (IAA)

Liver N-(3-Indolylacetyl)glycine (IAG)Conjugation
Glycine

General Synthesis of N-(3-Indolylacetyl)glycine

Indole

N-(3-Indolylacetyl)glycine

Glyoxalic Acid

In situ formation of Iminoacid

Primary Aliphatic Amine
(e.g., Glycine-13C2,15N)

Friedel-Crafts
Condensation
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LC-MS/MS Quantification Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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